Cas no 1806302-94-2 (5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid)

• Product Name: 5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid
• CAS No: 1806302-94-2
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4818144
• Update Time: 2025-08-04

5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H6BrNO3/c10-4-5-1-2-7-6(3-5)11-8(14-7)9(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： SXDBIHYMIBJMNZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)N=C(C(=O)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3

Additional information on 5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid

5-(Bromomethyl)benzo[d]oxazole-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid, with the CAS number 1806302-94-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their versatile applications in drug discovery and materials science. The structure of this compound features a benzo[d]oxazole ring system, which is a bicyclic structure composed of a benzene ring fused to an oxazole ring. The oxazole ring contains one oxygen atom and one nitrogen atom, making it a heterocyclic aromatic compound.

The substituents on the benzo[d]oxazole ring play a crucial role in determining the chemical and biological properties of the compound. In this case, the substituents are a bromomethyl group (-CH₂Br) at the 5-position and a carboxylic acid group (-COOH) at the 2-position. These functional groups endow the molecule with unique reactivity and bioactivity. The bromomethyl group is particularly interesting due to its potential for undergoing various nucleophilic substitutions, making it a valuable building block in organic synthesis. On the other hand, the carboxylic acid group introduces acidity and can participate in hydrogen bonding, which is essential for interactions with biological targets.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of these compounds as inhibitors of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. The presence of electron-withdrawing groups like bromine and carboxylic acid in 5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid enhances its ability to modulate enzyme activity through mechanisms such as competitive inhibition or allosteric regulation.

In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. The aromaticity and conjugation within the benzo[d]oxazole ring system make it suitable for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromomethyl group can serve as a site for further functionalization, enabling the incorporation of additional functionalities that enhance the electronic properties of the material.

The synthesis of 5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid typically involves multi-step organic reactions. One common approach is to start with benzene derivatives that can undergo cyclization to form the benzo[d]oxazole ring. This is often achieved through condensation reactions involving carbonyl compounds and amine derivatives. Subsequent functionalization steps are then employed to introduce the bromomethyl and carboxylic acid groups at specific positions on the ring system.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopy. These methods provide insights into the molecular structure, functional group composition, and electronic transitions within the molecule. Additionally, mass spectrometry (MS) can be used to determine the molecular weight and confirm the identity of the compound.

In terms of stability and reactivity, 5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid exhibits typical behavior for heterocyclic aromatic compounds. The aromaticity provides stability to the molecule, while the presence of reactive groups like bromine introduces susceptibility to nucleophilic attack under certain conditions. This makes it a valuable substrate for further chemical transformations in synthetic chemistry.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has been shown to exhibit moderate inhibitory activity against certain enzymes involved in inflammation and cancer progression. These findings suggest that further optimization of its structure could lead to more potent drug candidates with therapeutic potential.

In conclusion, 5-(Bromomethyl)benzo[d]oxazole-2-carboxylic acid is a versatile compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.